Cas no 865593-64-2 (1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine
• CAS No: 865593-64-2
• MF: C₁₉H₂₃ClN₂O₂S
• MW: 378.916122674942
• CID: 6173634
• PubChem ID: 2139784
• Update Time: 2025-05-20

1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine
• Z1551629964
• 1-(3-chlorophenyl)-4-((2,3,4-trimethylphenyl)sulfonyl)piperazine
• 865593-64-2
• 1-(3-chlorophenyl)-4-(2,3,4-trimethylphenyl)sulfonylpiperazine
• F1451-0122
• AKOS002285649

• Inchi： 1S/C19H23ClN2O2S/c1-14-7-8-19(16(3)15(14)2)25(23,24)22-11-9-21(10-12-22)18-6-4-5-17(20)13-18/h4-8,13H,9-12H2,1-3H3
• InChI Key： WZKSYUVYCHXZMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC1)S(C1C=CC(C)=C(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 378.1168768g/mol
• Monoisotopic Mass: 378.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49Ų

Additional information on 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine (CAS No. 865593-64-2)

The compound 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine (CAS No. 865593-64-2) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core substituted with a 3-chlorophenyl group and a 2,3,4-trimethylbenzenesulfonyl moiety, makes it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for novel sulfonamide derivatives and piperazine-based compounds has surged due to their versatility in medicinal chemistry. The 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine stands out for its potential as a scaffold for designing enzyme inhibitors or receptor modulators. Its structural attributes align with current trends in small-molecule drug development, where precision and selectivity are paramount. This compound's CAS No. 865593-64-2 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key questions researchers often ask is: "What are the synthetic routes for 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine?" The synthesis typically involves multi-step organic reactions, including sulfonylation of piperazine derivatives and subsequent functionalization. The 2,3,4-trimethylbenzenesulfonyl group contributes to enhanced lipophilicity, which can influence the compound's bioavailability and membrane permeability—a critical factor in drug design.

Another hot topic is the compound's potential role in central nervous system (CNS) research. Given the piperazine moiety's prevalence in psychotropic and neuroactive compounds, CAS No. 865593-64-2 is being investigated for its interactions with neurotransmitter receptors. This aligns with broader industry trends, such as the search for next-generation neurotherapeutics with fewer side effects. The 3-chlorophenyl substituent further diversifies its binding properties, making it a candidate for selective receptor targeting.

From an analytical perspective, the characterization of 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets rigorous standards for research applications. The CAS No. 865593-64-2 is often cross-referenced in chemical catalogs with keywords like "high-purity sulfonamide piperazines" or "custom synthetic intermediates," highlighting its commercial and scientific value.

In conclusion, 1-(3-chlorophenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine represents a compelling case study in modern chemical research. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet needs in drug discovery. As the scientific community continues to explore its applications, CAS No. 865593-64-2 will likely remain a focal point for innovation in organic and medicinal chemistry.